Cas no 897455-92-4 (5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide
• CAS No: 897455-92-4
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 5479339
• Update Time: 2025-08-05

5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]benzamide
• 5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

• Inchi： 1S/C19H18ClN3O2S/c1-25-17-8-7-14(20)11-15(17)18(24)21-9-10-26-19-22-12-16(23-19)13-5-3-2-4-6-13/h2-8,11-12H,9-10H2,1H3,(H,21,24)(H,22,23)
• InChI Key： QWCQWJYXCARPFQ-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C1=CC(Cl)=CC=C1OC

Additional information on 5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

5-Chloro-2-Methoxy-N-{2-(5-Phenyl-1H-Imidazol-2-Yl)Sulfanylethyl}Benzamide: A Comprehensive Overview

The compound with CAS No. 897455-92-4, known as 5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide core, a chloro substituent, a methoxy group, and an imidazole ring connected via a sulfanyl ethyl linkage. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery and development. The imidazole ring, a heterocyclic structure with two nitrogen atoms, is known for its ability to form hydrogen bonds and act as a ligand in metal complexes. In the case of 5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide, the imidazole moiety plays a crucial role in enhancing the compound's bioavailability and stability. Researchers have demonstrated that such structures can exhibit anti-inflammatory, antifungal, and anticancer activities, making them valuable candidates for therapeutic interventions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Key steps include the formation of the benzamide core, the introduction of the chloro and methoxy substituents, and the coupling of the imidazole-containing sulfanyl ethyl group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only improve efficiency but also reduce environmental impact, aligning with current green chemistry principles.

One of the most promising applications of 5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide lies in its potential as a drug delivery agent. The sulfanyl ethyl group acts as a flexible linker that can be modified to target specific tissues or cells. This property has led to investigations into its use as a carrier for anticancer drugs, where it can enhance drug solubility and reduce systemic toxicity. Preclinical studies have shown that this compound can effectively deliver therapeutic agents to tumor sites, demonstrating its potential in personalized medicine.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. The benzamide core provides rigidity to the molecule, while the imidazole ring contributes to electronic versatility. These characteristics make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have reported that films made from this compound exhibit excellent charge transport properties, making them suitable for use in thin-film transistors and light-emitting diodes.

The structural complexity of 5-chloro-2-methoxy-N-{2-(5-phenyl-1H-imidazol-2-Yl)sulfanylethyl}benzamide also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its molecular structure and purity. Recent advancements in these technologies have enabled more accurate and efficient characterization, ensuring that the compound meets stringent quality control standards.

In conclusion, 5-chloro-2-methoxy-N-{2-(5-PHENYL -1H -IMIDAZOL - ̃YLSULFANYLETHYL}BENZAMIDE is a multifaceted compound with significant potential across various fields. Its unique structure, combined with cutting-edge synthesis and characterization techniques, positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.